6,7-Dimethoxy-2-{[5-(4-methylphenyl)isoxazol-4-yl]carbonyl}-1,2,3,4-tetrahydroisoquinoline

• Molecular Formula: C22H22N2O4
• Molecular Weight: 378.4 g/mol
• IUPAC Name: (6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)-[5-(4-methylphenyl)-1,2-oxazol-4-yl]methanone
• InChI: InChI=1S/C22H22N2O4/c1-14-4-6-15(7-5-14)21-18(12-23-28-21)22(25)24-9-8-16-10-19(26-2)20(27-3)11-17(16)13-24/h4-7,10-12H,8-9,13H2,1-3H3
• InChI Key: HNNJRJJALSPWSF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(C=NO2)C(=O)N3CCC4=CC(=C(C=C4C3)OC)OC

Description

6,7-Dimethoxy-2-{[5-(4-methylphenyl)isoxazol-4-yl]carbonyl}-1,2,3,4-tetrahydroisoquinoline is a useful research compound. Its molecular formula is C22H22N2O4 and its molecular weight is 378.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 5-(4-methylphenyl)isoxazole-4-carbonyl chloride (10 mg, 0.045 mmol) in dichloromethane (1 mL) was added 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline (11 mg, 0.052 mmol, 1.2 eq.), and the reaction mixture was stirred for 1 h. The solvent was removed, and the residue was purified by preparative reverse-phase HPLC to give the title compound. HRMS (ESI, pos. ion) m/z calcd for C22H22N2O4: 378.1580, found 378.1585.